Cas no 2034339-84-7 (N-({2,2'-bifuran-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-({2,2'-bifuran-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide
• CAS No: 2034339-84-7
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5858223
• PubChem ID: 121019209
• Update Time: 2025-06-15

N-({2,2'-bifuran-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-({2,2'-bifuran-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide
• N'-[[5-(furan-2-yl)furan-2-yl]methyl]-N-(2-phenylethyl)oxamide
• N-({[2,2'-bifuran]-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide
• 2034339-84-7
• N1-([2,2'-bifuran]-5-ylmethyl)-N2-phenethyloxalamide
• AKOS026702365
• F6516-0920

• Inchi： 1S/C19H18N2O4/c22-18(20-11-10-14-5-2-1-3-6-14)19(23)21-13-15-8-9-17(25-15)16-7-4-12-24-16/h1-9,12H,10-11,13H2,(H,20,22)(H,21,23)
• InChI Key： GFIJYJAWVGRTOV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC=C1CNC(C(NCCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.5Ų

Additional information on N-({2,2'-bifuran-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide

Professional Introduction to N-({2,2'-bifuran-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide (CAS No. 2034339-84-7)

N-({2,2'-bifuran-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With a CAS number of 2034339-84-7, this molecule represents a unique blend of structural complexity and potential biological activity, making it a subject of extensive research and development. The compound's structure incorporates two distinct pharmacophoric units: a bifuran moiety and a phenylethyl group, which are known to contribute to its interactions with biological targets.

The bifuran ring system, characterized by its aromaticity and planar structure, is often employed in medicinal chemistry due to its ability to mimic certain natural products and exhibit favorable pharmacokinetic properties. In particular, the 2,2'-bifuran-5-yl moiety in this compound suggests potential applications in the development of drugs targeting neurological disorders, where such structures have been shown to interact with specific receptors and enzymes. The presence of the phenylethyl group further enhances the molecule's complexity, providing additional binding sites and modulating its overall pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action for complex molecules like N-({2,2'-bifuran-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide with remarkable accuracy. These computational studies have highlighted the compound's potential as a scaffold for drug discovery, particularly in the context of inhibiting enzymes involved in inflammatory pathways. The diaminomethyl side chain attached to the bifuran unit is particularly noteworthy, as it may serve as a hinge-binding motif, allowing the molecule to interact with key residues in protein targets.

In vitro studies have begun to unravel the biological activities of this compound, revealing promising results in preliminary assays. Notably, N-({2,2'-bifuran-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide has demonstrated inhibitory effects on certain kinases and proteases that are implicated in cancer progression. The bifuran ring is thought to stabilize the compound's binding orientation within the active site of these enzymes, while the phenylethyl group contributes to hydrophobic interactions that further enhance potency. These findings align with recent trends in oncology research, where dual-targeting strategies are being explored to improve therapeutic outcomes.

The synthesis of N-({2,2'-bifuran-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic methods have streamlined some of these processes, making it more feasible to produce larger quantities of the compound for further investigation. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the bifuran core efficiently, while palladium-catalyzed amination reactions have facilitated the introduction of the phenylethyl group.

The potential applications of this compound extend beyond oncology; it has also shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The structural features of N-({2,2'-bifuran-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide allow it to interact with amyloid-beta plaques and alpha-synuclein aggregates, which are hallmark pathological features of these conditions. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models. If successful, this could pave the way for new therapeutic strategies targeting these debilitating diseases.

The development of novel drug candidates like N-({2,2'-bifuran-5-yl}methyl)-N'-(2-phenylethyl)ethanediamide relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. High-throughput screening (HTS) techniques have been instrumental in identifying lead compounds with favorable properties early in the discovery process. Additionally, structure-based drug design (SBDD) approaches leverage computational modeling to guide rational modifications that enhance potency and selectivity. These combined efforts are essential for translating promising molecules like this one into viable clinical candidates.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing rigorous safety testing and comprehensive characterization before market approval. As such, comprehensive toxicological studies are being conducted on N-{(CAS No. 2034339)} ethanediamide using both in vitro cell-based assays and ex vivo tissue models. These studies aim to assess potential side effects associated with long-term exposure while ensuring that any benefits outweigh risks for patients who might eventually receive treatments derived from this compound.

In conclusion,N-{(CAS No.)} represents an exciting advancement toward addressing unmet medical needs through innovative molecular design.Based on current research findings,it holds significant promise across multiple therapeutic areas including oncology,nurodegenerative disorders,and other conditions where targeted inhibition may provide therapeutic advantages.As further data emerges regarding its efficacy,safety profile continues refinement by medicinal chemists working toward optimizing its structure-function relationship,a clearer picture will emerge regarding its potential role within future healthcare paradigms.